4-(2-Methylphenyl)benzonitrile
Cat. No. B060954
M. Wt: 193.24 g/mol
InChI Key: NTJHRYFSZWZHPG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06562989B2
Procedure details
4-Chlorobenzonitrile (55 mg, 0.40 mmol) reacted with 2-methylphenylboronic acid (82 mg, 0.60 mmol) using 1 mol % of Pd(dba)2/Ph5FcP(t-Bu)2 and KF (70 mg, 1.21 mmol) in THF at 45° C. to give the title compound (72 mg, 94%) as a white solid: 1H-NMR (300 MHz, CDCl3): δ 7.73 (d, 2H, J=8.1 Hz), 7.46 (d, 2H, J=8.4 Hz), 7.27-7.34 (m, 3H), 7.21, (d, 1H, J=6.9 Hz), 2.80 (s, 3H). 13C{1H}-NMR (100 MHz, CDCl3): δ 146.76, 139.97, 135.00, 131.94, 130.64, 129.97, 129.39, 128.26, 126.07, 118.93, 110.70, 20.28. GC/MS (EI): m/z 193 (M+), 165.
[Compound]
Name
Pd(dba)2 Ph5FcP(t-Bu)2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Yield
94%
Identifiers
|
REACTION_CXSMILES
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Cl[C:2]1[CH:9]=[CH:8][C:5]([C:6]#[N:7])=[CH:4][CH:3]=1.[CH3:10][C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][C:12]=1B(O)O.[F-].[K+]>C1COCC1>[C:6]([C:5]1[CH:8]=[CH:9][C:2]([C:12]2[CH:13]=[CH:14][CH:15]=[CH:16][C:11]=2[CH3:10])=[CH:3][CH:4]=1)#[N:7] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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55 mg
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Type
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reactant
|
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Smiles
|
ClC1=CC=C(C#N)C=C1
|
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Name
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Quantity
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82 mg
|
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Type
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reactant
|
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Smiles
|
CC1=C(C=CC=C1)B(O)O
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Step Two
[Compound]
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Name
|
Pd(dba)2 Ph5FcP(t-Bu)2
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
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|
Step Three
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Name
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Quantity
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70 mg
|
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Type
|
reactant
|
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Smiles
|
[F-].[K+]
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Step Four
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Name
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Quantity
|
0 (± 1) mol
|
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Type
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solvent
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Smiles
|
C1CCOC1
|
Conditions
Other
|
Conditions are dynamic
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1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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at 45° C.
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
C(#N)C1=CC=C(C=C1)C1=C(C=CC=C1)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 72 mg | |
| YIELD: PERCENTYIELD | 94% | |
| YIELD: CALCULATEDPERCENTYIELD | 93.1% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
